molecular formula C9H12BrN3O B2428153 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane CAS No. 1015241-95-8

4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane

Cat. No. B2428153
CAS RN: 1015241-95-8
M. Wt: 258.119
InChI Key: HYAGABVGTFEUGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane” is likely to be an organic compound containing a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an oxazepane ring, which is a seven-membered ring containing one oxygen atom .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and oxazepane rings. The bromine atom on the pyrimidine ring would be a significant feature, likely influencing the compound’s reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the bromine atom might make the compound relatively heavy and potentially more reactive .

Scientific Research Applications

Synthesis and Chemical Reactions

  • Synthesis of Bicyclic Oxazolo- and Oxazepinopyrimidine Derivatives : Oxazolopyrimidine and oxazepinopyrimidine compounds, related to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane, were synthesized through condensation reactions, demonstrating their potential in creating complex molecular structures (Mobinikhaledi, Foroughifar, & Ahmadi, 2004).
  • Synthesis of Chiral 1,4-oxazepane-5-carboxylic Acids : Novel 1,4-oxazepane-5-carboxylic acids with two stereocenters were synthesized, showcasing the versatility of oxazepane structures in producing chiral compounds (Králová, Lemrová, Maloň, & Soural, 2020).

Photophysical Studies

  • Sensitized Near-Infrared Emission from Bimetallic Complexes : Research involving a bridging ligand related to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane demonstrated the potential of these compounds in sensitizing near-infrared emissions in bimetallic complexes, important for photophysical studies (Chen et al., 2014).

Biological Applications

  • Dopamine D4 Receptor Ligands : Synthesis of morpholine and 1,4-oxazepane derivatives, similar in structure to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane, showcased their potential as ligands for dopamine D4 receptors, indicating applications in neurological research (Audouze, Nielsen, & Peters, 2004).

Structural Analysis

  • Crystallographic Analysis : Studies involving compounds structurally related to 4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane, like butallylonal 1,4-dioxane hemisolvate, provide insights into the molecular and crystal structures of these complex compounds (Gelbrich, Rossi, & Griesser, 2010).

Safety and Hazards

The safety data sheet for a similar compound, 4-(5-Bromopyrimidin-2-yl)morpholine, indicates that it may cause skin and eye irritation, may be harmful if swallowed, in contact with skin, or if inhaled, and may cause respiratory irritation .

properties

IUPAC Name

4-(5-bromopyrimidin-2-yl)-1,4-oxazepane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12BrN3O/c10-8-6-11-9(12-7-8)13-2-1-4-14-5-3-13/h6-7H,1-5H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HYAGABVGTFEUGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCOC1)C2=NC=C(C=N2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12BrN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

258.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(5-Bromopyrimidin-2-yl)-1,4-oxazepane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.